(4S,6R)-4,6-Dimethyl-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-amine

• IUPAC Name: (4S,6R)-4,6-dimethyl-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-amine
• InChI: InChI=1S/C8H12N2OS/c1-4-3-6-7(5(2)11-4)12-8(9)10-6/h4-5H,3H2,1-2H3,(H2,9,10)/t4-,5+/m1/s1
• InChI Key: UFYIWZHJBCLUKF-UHNVWZDZSA-N
• Canonical SMILES: CC1CC2=C(C(O1)C)SC(=N2)N
• Isomeric SMILES: C[C@@H]1CC2=C([C@@H](O1)C)SC(=N2)N
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol

Description

Synthesis Analysis

This involves understanding how the compound is synthesized. It includes the reactants used, the conditions under which the reaction takes place, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, reactivity, and stability.

Scientific Research Applications

Synthesis and Biological Activity

Chemical synthesis often targets the development of compounds with significant biological activities. For instance, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines has been explored for their cytotoxic activities against various cancer cell lines, demonstrating the potential of such compounds in cancer research and therapy (Deady et al., 2003). This approach highlights the importance of structural modification and functionalization in discovering new therapeutic agents.

Cycloaddition Reactions

Cycloaddition reactions represent a cornerstone in the construction of complex heterocyclic frameworks. Studies have detailed the reactions of pyrazole derivatives with various amines, leading to a diverse array of adducts. Such reactions are pivotal in synthesizing new materials with potential applications in drug development and materials science (Aly et al., 1997).

Structural Characterization

Understanding the structural nuances of chemical compounds is vital for tailoring their physical, chemical, and biological properties. Detailed structural characterization of polymorphs and derived aminothiazoles, for example, provides insights into intermolecular interactions and stability, influencing the compound's reactivity and functional applications (Böck et al., 2020).

Versatile Reagents in Organic Synthesis

Certain compounds serve as versatile reagents in organic synthesis, enabling the construction of highly functionalized molecules through multicomponent reactions (MCRs). These methodologies are crucial for developing novel compounds with enhanced activity or specificity for various applications, including medicinal chemistry and material science (Dömling & Illgen, 2004).

Polymer Modification

The modification of polymers through condensation reactions with amines exemplifies the intersection of organic chemistry and material science. Such modifications can impart specific properties to polymers, such as enhanced biocompatibility, thermal stability, or antimicrobial activity, broadening their applications in biomedical and engineering fields (Aly & El-Mohdy, 2015).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems and the biochemical reactions it undergoes.

Safety and Hazards

This involves understanding the risks associated with handling the compound, including toxicity, flammability, and environmental impact.